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Furalaxyl: An Overview

Furalaxyl is a systemic fungicide with protective and curative action, belonging to the phenylamide (FRAC

Code 4) and acylalanine chemical groups [1]. Its primary mode of action is the specific inhibition of RNA

polymerase I, thereby disrupting ribosomal RNA (rRNA) synthesis in target pathogens [1] [2]. The table

below summarizes its key properties:

Property Details

Pesticide Type Fungicide [1]

Target Pathogens Oomycetes, specifically Peronosporales (e.g., Pythium, Phytophthora),

causing seed rot, damping off, and stem rots [1] [3]

Example
Applications

Ornamental plants, including cut flowers and bedding plants [1]

Example
Formulations

Wettable powders, granules [1]

Solubility in Water (at

20°C)

230 mg/L (Moderate) [1]

Soil DT₅₀ (Typical) 48 days (Moderately persistent) [1]
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Property Details

Regulatory Status in
EU

Not Approved [1]

Experimental Protocol: Resistance Monitoring for
Phenylamide Fungicides

The following workflow outlines the standard methodology for monitoring sensitivity of oomycete

pathogens to phenylamide fungicides, based on guidelines from FRAC (Fungicide Resistance Action

Committee) [3]. This is a critical practice due to the well-documented risk of resistance development in this

chemical class [3].

Key Considerations

Sample Collection

Pathogen Isolation Sampling Time Sample Size

In Vitro Sensitivity Assay

Data Analysis

Resistance Management Correlation

Sampling Time: Early season preferred Sample Size: >20 samples per area Correlation: Lab results vs. field performance may be weak
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Detailed Methodology

Sample Collection

Timing: Collect plant tissue samples showing disease symptoms as early in the epidemic cycle

as possible. Samples taken late in the season often overestimate resistance frequency due to
selection pressure [3].

Scale: For reliable results, it is recommended to test more than 20 samples from a given
agronomic area [3].

Pathogen Isolation

Surface-sterilize infected plant tissue segments.
Plate the segments onto a selective growth medium that encourages the growth of the target

oomycete (e.g., Pythium or Phytophthora) while suppressing bacteria and other fungi.
After incubation, transfer hyphal tips from growing colonies to fresh, pure culture media (e.g.,

V8 juice agar, potato dextrose agar) to obtain isolates for testing.

In Vitro Sensitivity Assay

Prepare a series of agar plates amended with a range of concentrations of furalaxyl (or other
phenylamide fungicides) from a stock solution, along with non-amended control plates.

Inoculate each plate with a mycelial plug from a pure culture of the isolated pathogen.
Incubate the plates at the optimum temperature for the pathogen's growth.

After a set period (e.g., 3-7 days), measure the radial growth (diameter) of the colony in each
plate. The effective concentration that inhibits growth by 50% (EC₅₀) is a standard measure for

quantifying sensitivity.

Data Analysis

Calculate the percentage of growth inhibition for each fungicide concentration compared to the

control.
Classify isolates as sensitive or resistant based on established baseline EC₅₀ values. Note that

there is full cross-resistance among all phenylamide fungicides (e.g., furalaxyl, metalaxyl,
benalaxyl) [3].

It is crucial to recognize that sensitivity test results using active ingredients do not directly
correlate with product performance in the field, where formulated products are often mixed

with multi-site fungicides [3].
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Research Implications and Alternatives

The lack of available application data for furalaxyl is likely due to its discontinued use in major markets like

the EU [1]. For research purposes, scientists often investigate modern alternatives or develop new molecules

to combat resistance.

Modern Alternatives: Current seed treatment products for disease control often use metalaxyl-M
(mefenoxam), a refined active isomer, in combination with other fungicide groups to enhance efficacy

and manage resistance [4].
Novel Compound Development: A prominent research strategy is the synthesis of hybrid molecules.

Recent studies combine the toxophoric N-arylalanine group of acylalanine fungicides (like furalaxyl)
with fragments from plant resistance inducers to create new candidates with potential dual modes of

action [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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